(3R)-3-amino-3-cyclohexylpropanoic acid hydrochloride
Overview
Description
This compound is an amino acid derivative with a cyclohexyl group and an additional amino group. The (3R) designation refers to the configuration of the chiral carbon atom in the molecule .
Molecular Structure Analysis
The molecular structure would likely feature a cyclohexyl ring, a carboxylic acid group (or its corresponding conjugate base in the case of the hydrochloride salt), and an additional amino group. The (3R) designation suggests the configuration of the chiral carbon atom .Chemical Reactions Analysis
As an amino acid derivative, this compound could participate in various chemical reactions. For example, it could act as a nucleophile in reactions with electrophiles, or it could be involved in acid-base reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of a compound depend on its molecular structure. As an amino acid derivative, this compound would likely have both polar (due to the amino and carboxylic acid groups) and nonpolar (due to the cyclohexyl ring) regions .Scientific Research Applications
Synthesis of Piperidine Derivatives
(3R)-3-amino-3-cyclohexylpropanoic acid hydrochloride: is instrumental in the synthesis of piperidine derivatives, which are crucial in the pharmaceutical industry. Piperidine structures are found in more than twenty classes of pharmaceuticals and are key components in the design of drugs . The compound can be used to initiate intra- and intermolecular reactions leading to various piperidine derivatives, such as substituted piperidines, spiropiperidines, and piperidinones.
Nonlinear Optical Applications
The compound’s derivatives can be used to grow single crystals for nonlinear optical applications. These applications are significant in the generation of terahertz pulses, which have potential in various photonic technologies . The high-quality crystals obtained from these compounds can exhibit excellent transmission over a broad wavelength range, making them suitable for advanced optical devices.
Drug Discovery and Pharmacological Applications
The compound’s derivatives are explored in drug discovery and pharmacological applications. They are evaluated for their potential as drug candidates, particularly in the discovery of new treatments for various diseases .
Replacement, Reduction, and Refinement in Research (3Rs)
Lastly, the compound can contribute to the 3Rs principle in scientific research, which aims to replace, reduce, and refine the use of animals in research. By providing alternative methods and models, it supports the development of more ethical and sustainable research practices .
Mechanism of Action
Future Directions
properties
IUPAC Name |
(3R)-3-amino-3-cyclohexylpropanoic acid;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H17NO2.ClH/c10-8(6-9(11)12)7-4-2-1-3-5-7;/h7-8H,1-6,10H2,(H,11,12);1H/t8-;/m1./s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KGHIZRPOMNZQAX-DDWIOCJRSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)C(CC(=O)O)N.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CCC(CC1)[C@@H](CC(=O)O)N.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H18ClNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
207.70 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(3R)-3-amino-3-cyclohexylpropanoic acid hydrochloride | |
CAS RN |
219310-11-9 |
Source
|
| Record name | Cyclohexanepropanoic acid, β-amino-, hydrochloride (1:1), (βR)- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=219310-11-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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